ethyl 4-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]butanoate

• IUPAC Name: ethyl 4-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]butanoate
• InChI: InChI=1S/C14H18N2O3S2/c1-4-19-10(17)6-5-7-20-14-15-12(18)11-8(2)9(3)21-13(11)16-14/h4-7H2,1-3H3,(H,15,16,18)
• InChI Key: NNKAPRNMMMTLLP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCSC1=NC2=C(C(=C(S2)C)C)C(=O)N1
• Molecular Formula: C14H18N2O3S2
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

Scientific Research Applications

Anticancer Research

Specific Scientific Field

Oncology and cancer research.

Summary

Ethyl 4-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]butanoate has shown promise as a potential anticancer agent. Researchers have investigated its cytotoxic effects on various cancer cell lines, including human gastric cancer (NUGC), colon cancer (DLD1), liver cancer (HA22T and HEPG2), breast cancer (MCF), and nasopharyngeal carcinoma (HONE1). The compound’s ability to selectively target cancer cells while sparing normal fibroblast cells (WI38) is of particular interest.

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Safety And Hazards

Safety considerations are vital. Research should address its toxicity, potential environmental impact, and safe handling procedures. Toxicity studies using relevant models (such as shrimp larvae) would provide valuable data.